Cas no 141764-22-9 (4-(2,4-Difluorophenyl)pyridine-3-carboxylic acid)

4-(2,4-Difluorophenyl)pyridine-3-carboxylic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring both a difluorophenyl group and a carboxylic acid moiety, makes it a versatile intermediate for synthesizing bioactive compounds. The electron-withdrawing fluorine atoms enhance reactivity, facilitating selective modifications in medicinal chemistry applications. This compound is particularly valuable in the development of kinase inhibitors and other small-molecule therapeutics due to its ability to improve binding affinity and metabolic stability. High purity and well-defined synthetic pathways ensure reproducibility in research settings. Its stability under standard laboratory conditions further supports its use in multi-step organic synthesis.

4-(2,4-Difluorophenyl)pyridine-3-carboxylic acid structure

141764-22-9 structure

Product Name:4-(2,4-Difluorophenyl)pyridine-3-carboxylic acid

CAS No:141764-22-9

MF:C₁₂H₇F₂NO₂

MW:235.186290025711

MDL:MFCD18207545

CID:2774474

PubChem ID:53229269

Update Time:2025-10-29

4-(2,4-Difluorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18207545
- 4-(2,4-Difluorophenyl)pyridine-3-carboxylic acid
- SCHEMBL2346132
- 4-(2,4-DIFLUOROPHENYL)NICOTINIC ACID
- 4-(2,4-Difluorophenyl)nicotinic acid, 95%
- DTXSID20692507
- 141764-22-9
- MDL： MFCD18207545
- Inchi： 1S/C12H7F2NO2/c13-7-1-2-9(11(14)5-7)8-3-4-15-6-10(8)12(16)17/h1-6H,(H,16,17)
- InChI Key： YBMMLDUOLWQYNI-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C1C=CN=CC=1C(=O)O)F

Computed Properties

Exact Mass: 235.04448479Da
Monoisotopic Mass: 235.04448479Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 50.2Å²

4-(2,4-Difluorophenyl)pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330751-5 g	4-(2,4-Difluorophenyl)nicotinic acid, 95%; .	141764-22-9	95%	5g	€1159.00	2023-06-21
abcr	AB330751-5g	4-(2,4-Difluorophenyl)nicotinic acid, 95%; .	141764-22-9	95%	5g	€1159.00	2024-06-08